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Compound of Interest

Compound Name:

2-

(((Dodecylthio)carbonothioyl)thio)-

2-methylpropanoic acid

Cat. No.: B1251439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling

precautions for 2-(Dodecylsulfanylthiocarbonyl)sulfanyl-2-methylpropanoic acid, commonly

known as DDMAT. The information is intended for professionals in research, scientific, and

drug development fields to ensure the safe and effective use of this compound. All quantitative

data has been summarized in structured tables for ease of comparison, and logical workflows

are visualized using diagrams.

Chemical Identification and Properties
DDMAT is a trithiocarbonate compound widely used as a chain transfer agent in Reversible

Addition-Fragmentation chain Transfer (RAFT) polymerization.[1][2][3] Its chemical and

physical properties are crucial for understanding its behavior and for implementing appropriate

safety measures.
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Property Value Reference

Chemical Name

2-

(Dodecylsulfanylthiocarbonyl)s

ulfanyl-2-methylpropanoic acid

Synonyms

S-dodecyl-S'-(a,a'-dimethyl-a''-

acetic acid) trithiocarbonate,

DDMAT

CAS Number 461642-78-4 [1]

Molecular Formula C17H32O2S3

Molecular Weight 364.63 g/mol

Appearance Pale yellow solid/powder [1][4]

Melting Point 57-63 °C [1][4]

Storage Temperature 2-8 °C [1]

Hazard Identification and Classification
DDMAT is classified as a hazardous substance. Understanding its specific hazards is

fundamental to its safe handling. The compound is categorized under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) as follows.

Hazard Class Category GHS Code Hazard Statement

Skin Irritation 2 H315 Causes skin irritation.

Serious Eye Irritation 2A H319
Causes serious eye

irritation.

Specific Target Organ

Toxicity - Single

Exposure

3 H335
May cause respiratory

irritation.

GHS Pictogram:
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alt text

Signal Word: Warning

Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to strict handling protocols is essential to minimize exposure and ensure a safe

working environment. The following diagram outlines the standard workflow for handling

DDMAT in a laboratory setting.
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Caption: Standard Operating Procedure for Handling DDMAT.

Engineering Controls
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Ventilation: Use only outdoors or in a well-ventilated area. Handling should be performed in a

chemical fume hood to minimize inhalation of dust.[5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE when handling DDMAT.

Body Part Protection Specification Reference

Hands Protective gloves

Impervious gloves.

Consult glove

manufacturer for

specific material

compatibility.

Eyes/Face
Eye and face

protection

Safety glasses with

side-shields or

chemical goggles and

a face shield.

Skin Protective clothing

Lab coat or other

protective clothing to

prevent skin contact.

[5]

Respiratory Respiratory protection

If dust is generated

and ventilation is

inadequate, use a

NIOSH-approved

respirator.

First Aid Measures
In the event of exposure to DDMAT, immediate first aid is crucial. The following diagram

outlines the appropriate first aid response.
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Exposure

Inhalation Skin ContactEye Contact Ingestion
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Caption: First Aid Response to DDMAT Exposure.
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Exposure Route First Aid Procedure Reference

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor if you feel

unwell.

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. If skin

irritation occurs, get medical

advice/attention.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a POISON

CENTER or doctor if you feel

unwell.

[5]

Storage and Disposal
Proper storage and disposal of DDMAT are critical for safety and environmental protection.
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Aspect Recommendation Reference

Storage Conditions

Store in a tightly closed

container in a dry and well-

ventilated place.

Recommended storage

temperature is 2-8°C. Keep

away from light.

Incompatible Materials
Information not specified in the

provided search results.

Disposal

Dispose of contents/container

to an approved waste disposal

plant. Follow all federal, state,

and local regulations.

Accidental Release Measures
In the event of a spill, the following measures should be taken:

Personal Precautions: Avoid breathing dust. Avoid substance contact. Ensure adequate

ventilation. Evacuate the danger area and consult an expert.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[6]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[6]

This guide is intended to provide comprehensive safety and handling information for DDMAT

based on currently available data. It is not a substitute for a thorough review of the Safety Data

Sheet (SDS) provided by the supplier and adherence to all institutional and regulatory safety

protocols. Always prioritize safety and handle all chemicals with care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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